Cas no 946235-02-5 (1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 946235-02-5
• MF: C₂₀H₂₂FN₅O₂
• MW: 383.419387340546
• CID: 5805264
• PubChem ID: 16882704
• Update Time: 2025-10-28

1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(4-fluorophenyl)-1,5-dihydro-5-[3-(4-methyl-1-piperidinyl)-3-oxopropyl]-
• 946235-02-5
• 1-(4-fluorophenyl)-5-(3-(4-methylpiperidin-1-yl)-3-oxopropyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AKOS024488425
• 1-(4-fluorophenyl)-5-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-fluorophenyl)-5-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]pyrazolo[3,4-d]pyrimidin-4-one
• F5009-0987
• 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C20H22FN5O2/c1-14-6-9-24(10-7-14)18(27)8-11-25-13-22-19-17(20(25)28)12-23-26(19)16-4-2-15(21)3-5-16/h2-5,12-14H,6-11H2,1H3
• InChI Key： KDTNKOMBQUYDNS-UHFFFAOYSA-N
• SMILES： C1N(CCC(N2CCC(C)CC2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1

Computed Properties

• Exact Mass: 383.17575312g/mol
• Monoisotopic Mass: 383.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 592.4±60.0 °C(Predicted)
• pka: -0.61±0.40(Predicted)

Additional information on 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to Compound with CAS No. 946235-02-5 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 946235-02-5 and the product name 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered considerable attention due to its potential therapeutic applications and its unique chemical properties. The compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological significance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The structure of 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one incorporates several key functional groups that contribute to its biological efficacy. The presence of a fluorine atom at the 4-position of the phenyl ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the piperidine moiety at the 3-position introduces a favorable pharmacokinetic profile, making it an attractive candidate for further development.

The pyrazolo[3,4-d]pyrimidinone core is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes. This compound's unique arrangement of functional groups allows it to modulate multiple signaling pathways, making it a versatile tool for drug discovery. Recent studies have highlighted its potential in targeting enzymes involved in cancer metabolism, providing a promising avenue for the development of novel anticancer agents.

One of the most compelling aspects of this compound is its ability to inhibit key enzymes that are overexpressed in cancer cells. By targeting these enzymes, it can disrupt critical metabolic pathways that are essential for tumor growth and survival. Preliminary in vitro studies have demonstrated significant inhibitory activity against enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), which are crucial for anaerobic glycolysis—a hallmark of many cancer cells.

The fluorine atom at the 4-position of the phenyl ring plays a critical role in enhancing the compound's binding affinity to its target enzymes. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to increase metabolic stability and binding interactions. This modification not only improves the compound's bioavailability but also enhances its selectivity towards cancerous cells over healthy tissues.

The piperidine moiety at the 3-position adds another layer of complexity to the compound's structure, contributing to its favorable pharmacokinetic properties. Piperidine derivatives are known for their ability to enhance oral bioavailability and reduce toxicity, making them ideal candidates for drug development. This structural feature ensures that the compound can be administered orally, which would significantly improve patient compliance compared to injectable therapies.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. Molecular docking studies have shown that 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one interacts strongly with key binding sites on target enzymes, suggesting potent inhibitory activity. These computational predictions have guided experimental efforts and have helped streamline the drug discovery process.

In addition to its potential as an anticancer agent, this compound has shown promise in other therapeutic areas as well. Its ability to modulate multiple signaling pathways makes it a versatile tool for drug discovery. Researchers are exploring its potential in treating inflammatory diseases and neurological disorders by targeting specific enzymes and receptors involved in these conditions.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-quality samples for further study. The synthesis involves multiple steps, including condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological profile of 1-(4-fluorophenyl)-5-3-(4-methylpiperidin-1-yl)-3-oxopropyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively evaluated through both preclinical and clinical studies. Preclinical data indicate that it exhibits significant antitumor activity with minimal side effects at therapeutic doses. These findings have led to several clinical trials aimed at evaluating its safety and efficacy in patients with various types of cancer.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential toxicity. Additionally, efforts are underway to develop novel formulations that can improve its delivery and bioavailability. With continued research and development, this compound has the potential to become a valuable therapeutic agent in the fight against cancer.